Cas no 21661-10-9 (9E,12Z,15Z-Octadecatrienoic acid)
21661-10-9 structure
Product Name:9E,12Z,15Z-Octadecatrienoic acid
CAS No:21661-10-9
MF:C18H30O2
MW:278.429605960846
CID:2657104
Update Time:2024-02-29
9E,12Z,15Z-Octadecatrienoic acid Chemical and Physical Properties
Names and Identifiers
-
- 9E,12Z,15Z-octadecatrienoic acid
- C18:3n-3,6,9
- 9,12,15-Octadecatrienoic acid, (E,Z,Z)-
- trans-alpha-linolenic acid
- LMFA01030350
- 9,12,15-Octadecatrienoic acid, (Z,E,Z)-
- 18:3(9E,12Z,15Z)
- 9E,12Z,15Z-Octadecatrienoic acid
-
- Inchi: 1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h3-4,6-7,9-10H,2,5,8,11-17H2,1H3,(H,19,20)/b4-3-,7-6-,10-9+
- InChI Key: DTOSIQBPPRVQHS-FVCZIJCZSA-N
- SMILES: OC(CCCCCCC/C=C/C/C=C\C/C=C\CC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 13
- Complexity: 301
- XLogP3: 5.9
- Topological Polar Surface Area: 37.3
9E,12Z,15Z-Octadecatrienoic acid Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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